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Compound of Interest

Compound Name: CB-86

Cat. No.: B592808 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: JWH-018 is a potent synthetic cannabinoid and a controlled substance in many

jurisdictions. The information provided herein is for research and informational purposes only.

Introduction
JWH-018 (1-pentyl-3-(1-naphthoyl)indole) is a synthetic cannabinoid from the naphthoylindole

family.[1] It was originally synthesized by John W. Huffman at Clemson University for research

purposes.[1] JWH-018 gained notoriety as a primary psychoactive component in various herbal

incense products, commonly known as "Spice" or "K2".[2][3] This compound acts as a full

agonist at both the cannabinoid type 1 (CB1) and type 2 (CB2) receptors, with a higher affinity

for the CB2 receptor.[1] Its potent and efficacious activation of these receptors leads to

cannabis-like psychoactive effects, often with greater intensity and a longer duration than Δ⁹-

tetrahydrocannabinol (THC), the primary psychoactive constituent of cannabis.[2][4]

This technical guide provides an in-depth overview of the effects of JWH-018 on the

endocannabinoid system, with a focus on its signaling pathways, receptor binding affinities, and

the experimental protocols used to characterize its activity.

Receptor Binding and Affinity
JWH-018 exhibits high affinity for both CB1 and CB2 receptors. The binding affinity is a

measure of the strength of the interaction between the ligand (JWH-018) and the receptor. It is
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typically expressed as the inhibition constant (Ki) or the dissociation constant (Kd), with lower

values indicating a stronger binding affinity.

Table 1: Receptor Binding Affinities of JWH-018

Receptor Binding Affinity (Ki)
Experimental
Method

Reference

Human CB1 9.00 ± 5.00 nM
Radioligand Binding

Assay
[1]

Human CB2 2.94 ± 2.65 nM
Radioligand Binding

Assay
[1]

Functional Activity and Signaling Pathways
JWH-018 is a full agonist at both CB1 and CB2 receptors, meaning it can elicit a maximal

response from the receptor.[1][4] In contrast, THC is a partial agonist.[4] The activation of

cannabinoid receptors by JWH-018 initiates a cascade of intracellular signaling events.

CB1 and CB2 receptors are G-protein coupled receptors (GPCRs), primarily coupling to the

inhibitory G-protein, Gi/o.[5] Activation of these receptors by JWH-018 leads to the following

canonical signaling events:

Inhibition of Adenylyl Cyclase: The activated α-subunit of the Gi/o protein inhibits the activity

of adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine monophosphate

(cAMP) levels.[3]

Modulation of Ion Channels: The βγ-subunits of the G-protein can directly interact with and

modulate the activity of ion channels. This includes the inhibition of voltage-gated calcium

channels (VGCCs) and the activation of G-protein-coupled inwardly rectifying potassium

(GIRK) channels.[5] The inhibition of presynaptic VGCCs is a key mechanism by which

cannabinoids suppress neurotransmitter release.

Table 2: Functional Activity of JWH-018
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Assay Receptor EC50 Effect Reference

cAMP Inhibition Human CB1 102 nM Full Agonist [1]

cAMP Inhibition Human CB2 133 nM Full Agonist [1]

In addition to the canonical G-protein signaling, JWH-018 has been shown to activate the

mitogen-activated protein kinase (MAPK) pathway, including extracellular signal-regulated

kinases 1 and 2 (ERK1/2).[3] This pathway is involved in regulating a variety of cellular

processes, including gene expression, cell proliferation, and survival.

Interestingly, studies have shown that acute administration of JWH-018 can lead to an

elevation of the endogenous cannabinoids anandamide (AEA) and 2-arachidonoylglycerol (2-

AG) in the hippocampus.[2][6] This effect is thought to be mediated by the suppression of the

enzymes responsible for their degradation, namely fatty acid amide hydrolase (FAAH) and

monoacylglycerol lipase (MAGL).[2][6] This suggests a complex feedback mechanism where

the synthetic cannabinoid agonist can influence the levels of endogenous cannabinoids.

Signaling Pathway Diagram: JWH-018 at the CB1 Receptor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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